Cas no 1805413-80-2 (2-Bromo-4-cyano-5-methoxybenzoic acid)

• Product Name: 2-Bromo-4-cyano-5-methoxybenzoic acid
• CAS No: 1805413-80-2
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD28736307
• CID: 4785863
• Update Time: 2025-10-29

2-Bromo-4-cyano-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-5-methoxybenzoic acid

• MDL： MFCD28736307
• Inchi： 1S/C9H6BrNO3/c1-14-8-3-6(9(12)13)7(10)2-5(8)4-11/h2-3H,1H3,(H,12,13)
• InChI Key： YHWJHDCPPDGHCW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-4-cyano-5-methoxybenzoic acid

Introduction to 2-Bromo-4-cyano-5-methoxybenzoic acid (CAS No. 1805413-80-2)

2-Bromo-4-cyano-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805413-80-2, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a bromine substituent at the 2-position, a cyano group at the 4-position, and a methoxy group at the 5-position, which collectively contribute to its unique chemical properties and reactivity. The structural configuration of this compound not only makes it a valuable intermediate in synthetic chemistry but also opens up numerous possibilities for its application in drug discovery and material science.

The benzoic acid core is a well-documented scaffold in medicinal chemistry, known for its role in the synthesis of various bioactive molecules. The introduction of halogen atoms, particularly bromine, enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The cyano group at the 4-position further extends the compound's utility by providing a site for further functionalization, including reduction to an amine or conversion to other heterocyclic systems.

The methoxy group at the 5-position introduces electron-donating properties to the aromatic ring, influencing both its electronic and steric environment. This can be particularly advantageous in designing molecules with specific binding affinities or metabolic stability. In recent years, there has been growing interest in exploring benzoic acid derivatives for their potential pharmacological activities. For instance, modifications at the ortho and para positions have been shown to modulate interactions with biological targets, leading to compounds with anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the importance of 2-Bromo-4-cyano-5-methoxybenzoic acid in the development of novel therapeutic agents. Researchers have leveraged its structural features to design inhibitors targeting enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. The bromine atom, for example, has been exploited to facilitate palladium-catalyzed cross-coupling reactions, enabling the construction of more complex heterocycles that mimic natural products with known bioactivity. Additionally, the cyano group has been utilized as a precursor for introducing amine functionalities, which are crucial for peptidomimetic drug design.

In material science, 2-Bromo-4-cyano-5-methoxybenzoic acid has found applications in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like the cyano and bromine atoms enhances the electron affinity of the aromatic system, making it suitable for use in charge transport materials. Furthermore, its methoxy group can serve as an anchor for further polymerization or surface functionalization, allowing for tailored materials with specific optoelectronic properties.

The pharmaceutical industry has also explored 2-Bromo-4-cyano-5-methoxybenzoic acid as a building block for drug candidates targeting neurological disorders. The combination of halogen and cyano groups provides multiple sites for derivatization, enabling chemists to fine-tune physicochemical properties such as solubility and permeability across biological membranes. Preclinical studies have demonstrated that certain derivatives of this compound exhibit promising effects on neurotransmitter receptors, suggesting potential therapeutic benefits in conditions like Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, 2-Bromo-4-cyano-5-methoxybenzoic acid serves as a valuable precursor for accessing more complex molecular frameworks. Its reactivity allows for diverse transformations, including halogen exchange reactions, metal-mediated coupling reactions, and oxidation processes. These synthetic pathways are essential for constructing libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies. The ability to efficiently modify this scaffold underscores its importance as a key intermediate in modern drug discovery pipelines.

The environmental impact of benzoic acid derivatives has also been a subject of interest. While 2-Bromo-4-cyano-5-methoxybenzoic acid itself is not classified as an environmental hazard, its derivatives must be handled with care to prevent unintended ecological effects. Researchers are increasingly focusing on green chemistry principles to develop synthetic methods that minimize waste and reduce reliance on hazardous reagents. This includes exploring catalytic systems that enhance efficiency while maintaining selectivity.

In conclusion,2-Bromo-4-cyano-5-methoxybenzoic acid (CAS No. 1805413-80-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound and its derivatives,2-Bromo-4-cyano-5-methoxybenzoic acid is poised to remain at the forefront of innovation in chemical biology and industrial applications.